Cas no 1343102-93-1 (1-(1H-pyrazole-4-carbonyl)pyrrolidin-3-ol)

• Product Name: 1-(1H-pyrazole-4-carbonyl)pyrrolidin-3-ol
• CAS No: 1343102-93-1
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5573582
• Update Time: 2025-05-25

1-(1H-pyrazole-4-carbonyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-hydroxy-1-pyrrolidinyl)-1H-pyrazol-4-yl-
• 1-(1h-pyrazole-4-carbonyl)pyrrolidin-3-ol
• 1-(1H-pyrazole-4-carbonyl)pyrrolidin-3-ol

• Inchi： 1S/C8H11N3O2/c12-7-1-2-11(5-7)8(13)6-3-9-10-4-6/h3-4,7,12H,1-2,5H2,(H,9,10)
• InChI Key： GYNZIAFXWRLRQZ-UHFFFAOYSA-N
• SMILES： C(N1CCC(O)C1)(C1=CNN=C1)=O

Experimental Properties

• Density: 1.445±0.06 g/cm3(Predicted)
• Boiling Point: 464.1±35.0 °C(Predicted)
• pka: 12.38±0.50(Predicted)

Additional information on 1-(1H-pyrazole-4-carbonyl)pyrrolidin-3-ol

Chemical Profile of 1-(1H-pyrazole-4-carbonyl)pyrrolidin-3-ol (CAS No. 1343102-93-1) and Its Emerging Applications in Pharmaceutical Research

1-(1H-pyrazole-4-carbonyl)pyrrolidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1343102-93-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole and pyrrolidine classes, which are well-documented for their role in drug discovery and development. The presence of a carbonyl group at the 4-position of the pyrazole ring and a hydroxyl group at the 3-position of the pyrrolidine ring contributes to its versatile reactivity, making it a valuable scaffold for medicinal chemists.

The structural motif of 1-(1H-pyrazole-4-carbonyl)pyrrolidin-3-ol has been extensively studied for its pharmacological potential. Pyrazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties, while pyrrolidine scaffolds are frequently incorporated into drugs due to their ability to modulate enzyme activity and interact with biological targets. The combination of these two heterocyclic systems in 1-(1H-pyrazole-4-carbonyl)pyrrolidin-3-ol suggests a broad spectrum of possible applications, particularly in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 1-(1H-pyrazole-4-carbonyl)pyrrolidin-3-ol with various biological targets. Studies have indicated that this compound may exhibit inhibitory effects on certain kinases and proteases, which are key enzymes involved in cancer progression and inflammatory responses. The carbonyl group at the 4-position of the pyrazole ring provides a site for hydrogen bonding interactions, which can enhance binding specificity to biological receptors.

In addition to its potential as an enzyme inhibitor, 1-(1H-pyrazole-4-carbonyl)pyrrolidin-3-ol has been explored as a precursor in the synthesis of more complex molecules. Its reactive functional groups allow for further derivatization, enabling the creation of libraries of analogs with tailored biological activities. This flexibility makes it an attractive candidate for high-throughput screening campaigns aimed at identifying lead compounds for drug development.

One notable area of research involving 1-(1H-pyrazole-4-carbonyl)pyrrolidin-3-ol is its application in the treatment of neurological disorders. Preliminary studies have suggested that derivatives of this compound may modulate neurotransmitter release and receptor activity, offering potential benefits in conditions such as Alzheimer's disease and Parkinson's disease. The hydroxyl group at the 3-position of the pyrrolidine ring is particularly important for these interactions, as it can participate in hydrogen bonding with amino acid residues in target proteins.

The synthesis of 1-(1H-pyrazole-4-carbonyl)pyrrolidin-3-ol typically involves multi-step organic reactions, starting from readily available precursors such as pyrazole and pyrrolidine derivatives. Advances in synthetic methodologies have improved the efficiency and scalability of its production, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core heterocyclic framework with high precision.

From a regulatory perspective, 1-(1H-pyrazole-4-carbonyl)pyrrolidin-3-ol does not fall under any restricted categories or require special handling under current guidelines. However, researchers must adhere to standard laboratory practices when working with this compound to ensure safety and reproducibility of results. Its stability under various storage conditions has been well-characterized, allowing for long-term preservation without significant degradation.

The future prospects for 1-(1H-pyrazole-4-carbonyl)pyrrolidin-3-ol are promising, with ongoing research focusing on optimizing its synthetic routes and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the discovery process, leading to novel drug candidates derived from this versatile scaffold. As computational tools continue to evolve, virtual screening methods will play an increasingly important role in identifying promising derivatives for further investigation.

In conclusion, 1-(1H-pyrazole-4-carbonyl)pyrrolidin-3-ol (CAS No. 1343102-93-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its integration into drug discovery programs holds great promise for addressing various diseases, particularly those involving enzyme modulation and neurotransmitter regulation. With continued research and development, this compound is poised to make substantial contributions to modern medicine.